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Compound of Interest

Compound Name:
Tert-butyl 4-amino-2-

fluorobenzoate

Cat. No.: B123334 Get Quote

Technical Guide: Tert-butyl 4-amino-2-
fluorobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of tert-butyl 4-
amino-2-fluorobenzoate, a key intermediate in the pharmaceutical and agrochemical

industries. This document outlines its molecular characteristics and presents a generalized

protocol for its synthesis, catering to the needs of researchers and professionals in drug

development and chemical synthesis.

Core Molecular Data
Tert-butyl 4-amino-2-fluorobenzoate, also known as 4-amino-2-fluorobenzoic acid tert-butyl

ester, is a valued building block in organic synthesis.[1] Its utility is derived from the presence

of a reactive amine group and a fluorine atom on the aromatic ring, which can influence the

molecule's electronic properties and biological activity.[1][2] The tert-butyl ester group provides

steric hindrance, which can be advantageous in controlling reaction selectivity, and also

enhances the compound's solubility and stability.[1]

The fundamental molecular properties of tert-butyl 4-amino-2-fluorobenzoate are

summarized in the table below.
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Property Value

Molecular Formula C₁₁H₁₄FNO₂

Molecular Weight 211.24 g/mol

CAS Number 140373-77-9

Appearance Off-white to yellow crystalline powder

Purity ≥ 98% (HPLC)

Synthetic Protocol: A Generalized Approach
While specific, detailed experimental protocols for the synthesis of tert-butyl 4-amino-2-
fluorobenzoate are not readily available in the public domain, a generalized approach can be

formulated based on established methods for the tert-butylation of carboxylic acids. The

following protocol describes a potential pathway for the synthesis of tert-butyl 4-amino-2-
fluorobenzoate from its corresponding carboxylic acid, 4-amino-2-fluorobenzoic acid.

Objective: To synthesize tert-butyl 4-amino-2-fluorobenzoate via the esterification of 4-

amino-2-fluorobenzoic acid.

Materials:

4-amino-2-fluorobenzoic acid

tert-Butanol

Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Brine
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Anhydrous sodium sulfate

Silica gel for column chromatography

Hexanes

Ethyl acetate

Methodology:

Reaction Setup: In a round-bottom flask, dissolve 4-amino-2-fluorobenzoic acid in anhydrous

dichloromethane (DCM).

Addition of Reagents: To the stirred solution, add tert-butanol and a catalytic amount of 4-

dimethylaminopyridine (DMAP).

Initiation of Esterification: Slowly add a solution of dicyclohexylcarbodiimide (DCC) in DCM to

the reaction mixture at 0°C.

Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24

hours. Monitor the reaction progress using thin-layer chromatography (TLC).

Workup:

Filter the reaction mixture to remove the dicyclohexylurea byproduct.

Wash the filtrate sequentially with saturated aqueous sodium bicarbonate solution and

brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by column chromatography on silica gel, using a

mixture of hexanes and ethyl acetate as the eluent, to yield pure tert-butyl 4-amino-2-
fluorobenzoate.
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Generalized Synthesis Workflow
The following diagram illustrates the key steps in the generalized synthesis of tert-butyl 4-
amino-2-fluorobenzoate.

Synthesis of Tert-butyl 4-amino-2-fluorobenzoate

4-amino-2-fluorobenzoic acid +
tert-Butanol + DCC + DMAP

Esterification Reaction
(0°C to Room Temperature, 12-24h)

1. Add Reagents

Dichloromethane (DCM)

Aqueous Workup
(Filtration, Washing, Extraction)

2. Reaction Completion

Column Chromatography

3. Crude Product

Tert-butyl 4-amino-2-fluorobenzoate

4. Pure Product

Click to download full resolution via product page
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Caption: Generalized workflow for the synthesis of tert-butyl 4-amino-2-fluorobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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